N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-(4-ethylpiperazin-1-yl)sulfonyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C10H17N5O3S2/c1-3-14-4-6-15(7-5-14)20(17,18)10-13-12-9(19-10)11-8(2)16/h3-7H2,1-2H3,(H,11,12,16)
• InChI Key: HQMOPLCMAQCXJD-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)C2=NN=C(S2)NC(=O)C
• Molecular Formula: C10H17N5O3S2
• Molecular Weight: 319.4 g/mol

Description

N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide, also known as EPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and biology. EPTA is a thiadiazole derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Mechanism of Action

N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide exerts its effects through various mechanisms, including the inhibition of cyclooxygenase-2 (COX-2) and the activation of the adenosine monophosphate-activated protein kinase (AMPK) pathway. COX-2 is an enzyme that is involved in the production of inflammatory mediators, and the inhibition of COX-2 by N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide leads to a decrease in inflammation. The activation of the AMPK pathway by N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide leads to the inhibition of cell proliferation and the induction of apoptosis in tumor cells.
Biochemical and Physiological Effects:
N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide has been shown to have various biochemical and physiological effects, including the inhibition of inflammatory mediators, the induction of apoptosis in tumor cells, and the activation of the AMPK pathway. N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide has also been shown to have anti-microbial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments is its potential toxicity, which requires careful handling and precautions to ensure the safety of researchers.

Future Directions

There are several potential future directions for the research on N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide, including the development of new drugs based on its anti-inflammatory, anti-tumor, and anti-microbial properties. Further studies are also needed to fully understand the mechanisms of action of N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide and to identify potential side effects and toxicity. Additionally, the potential use of N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide as an antidepressant and anxiolytic requires further investigation.

Synthesis Methods

N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide can be synthesized through various methods, including the reaction between 2-amino-1,3,4-thiadiazole and ethyl chloroacetate, followed by the reaction with piperazine and sulfonyl chloride. Another method involves the reaction between 2-amino-1,3,4-thiadiazole and ethyl acetoacetate, followed by the reaction with piperazine and sulfonyl chloride. Both methods yield N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide as a white crystalline powder with a high purity.

Scientific Research Applications

N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide has been extensively studied for its potential applications in medicine and biology. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for the development of new drugs. N-{5-[(4-ethyl-1-piperazinyl)sulfonyl]-1,3,4-thiadiazol-2-yl}acetamide has also been studied for its effects on the central nervous system, including its potential use as an antidepressant and anxiolytic.